1-(3-Fluoro-4-methoxyphenyl)propan-2-one

• IUPAC Name: 1-(3-fluoro-4-methoxyphenyl)propan-2-one
• InChI: InChI=1S/C10H11FO2/c1-7(12)5-8-3-4-10(13-2)9(11)6-8/h3-4,6H,5H2,1-2H3
• InChI Key: YSMYYXIMWVCARJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)OC)F
• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• CAS RN: 2357-79-1

Description

1-(3-Fluoro-4-methoxyphenyl)propan-2-one is a compound with the molecular formula C10H11FO2 and a molecular weight of 182.19. It is a volatile aromatic compound often found in wine that has been aged in wood barrels, contributing to the wine’s flavor profile.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One such method involves the Claisen-Schmidt condensation of 4-methoxybenzaldehyde with 3,4-(dimethoxy)phenyl methyl ketone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11FO2/c1-7(12)5-8-3-4-10(13-2)9(11)6-8/h3-4,6H,5H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. Its NMR (300 MHz, CDCl3) δ H = 7.81 (d, J = 15.6 Hz, 1H, ArCH), 7.71–7.60 (m, 4H, ArH), 7.45 (d, J = 15.6 Hz, 1H, COCH), 6.97–6.93 (m, 3H, ArH), 3.99 (s, 3H, CH3), 3.98 (s, 3H, CH3), 3.87 (s, 3H, CH3) ppm.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• PI3Kδ Inhibition : Recent research has identified this compound as an effective selective PI3Kδ inhibitor. .
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Organic Synthesis and Chemical Reactions

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Safety and Hazards

The compound is associated with several hazard statements, including H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

Concentrated hydrochloric acid (30 ml) was added dropwise, over 45 minutes, to a stirred mixture of iron powder (6 g) and 1-(3-fluoro-4-methoxyphenyl)-2-nitroprop-1-ene (5.7 g) in tetrahydrofuran (100 ml) at reflux. The mixture was heated under reflux for a further two hours, cooled, filtered and evaporated. Water (100 ml) was added to the residue and extracted with dichloromethane. The dried (magnesium sulphate) extracts were evaporated to dryness to give the title compound as an oil.